tetracenomycin B3
tetracenomycin B3
Tetracenomycin B3 is a tetracenomycin and a member of tetracenequinones.
Brand Name:
Vulcanchem
CAS No.:
117241-62-0
VCID:
VC0037643
InChI:
InChI=1S/C21H14O8/c1-7-14-8(4-12(22)15(7)21(27)28)3-10-17(19(14)25)20(26)16-11(18(10)24)5-9(29-2)6-13(16)23/h3-6,22-23,25H,1-2H3,(H,27,28)
SMILES:
CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)OC)O)C(=O)O
Molecular Formula:
C21H14O8
Molecular Weight:
394.3 g/mol
tetracenomycin B3
CAS No.: 117241-62-0
Main Products
VCID: VC0037643
Molecular Formula: C21H14O8
Molecular Weight: 394.3 g/mol
CAS No. | 117241-62-0 |
---|---|
Product Name | tetracenomycin B3 |
Molecular Formula | C21H14O8 |
Molecular Weight | 394.3 g/mol |
IUPAC Name | 3,10,12-trihydroxy-8-methoxy-1-methyl-6,11-dioxotetracene-2-carboxylic acid |
Standard InChI | InChI=1S/C21H14O8/c1-7-14-8(4-12(22)15(7)21(27)28)3-10-17(19(14)25)20(26)16-11(18(10)24)5-9(29-2)6-13(16)23/h3-6,22-23,25H,1-2H3,(H,27,28) |
Standard InChIKey | NSKLWYCTXNPUBB-UHFFFAOYSA-N |
SMILES | CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)OC)O)C(=O)O |
Canonical SMILES | CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)OC)O)C(=O)O |
Description | Tetracenomycin B3 is a tetracenomycin and a member of tetracenequinones. |
Synonyms | tetracenomycin B(3) tetracenomycin B3 |
PubChem Compound | 195205 |
Last Modified | Nov 11 2021 |
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